![molecular formula C15H15NO2S B2822403 (E)-N-methyl-N,2-diphenylethenesulfonamide CAS No. 13735-87-0](/img/structure/B2822403.png)
(E)-N-methyl-N,2-diphenylethenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-methyl-N,2-diphenylethenesulfonamide is a useful research compound. Its molecular formula is C15H15NO2S and its molecular weight is 273.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Analytical Characterization
(E)-N-methyl-N,2-diphenylethenesulfonamide and its analogues have been synthesized and characterized for their potential as dissociative agents in scientific research. Wallach et al. (2015) detailed the synthesis and analytical characterization of diphenidine, a compound with a diphenylethylamine nucleus, similar in structure to this compound. Their study provided insights into the differentiation between isomeric pairs and the analytical techniques necessary for such differentiation, including high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy (Wallach et al., 2015).
Chemical Reactions and Applications
The reactivity of compounds similar to this compound has been explored in various chemical reactions. Willi (1966) investigated the E2 reactions of 2,2-diphenyl-ethyl benzenesulfonates, providing insights into the effects of different substituents and conditions on these reactions, which could be relevant for understanding the reactivity of this compound in similar contexts (Willi, 1966).
Use in Organic Synthesis
Marković and Vogel (2004) demonstrated the use of diphenyldisulfone, a compound related to this compound, for selective cleavage of certain ethers in organic synthesis. This study highlights the potential utility of similar compounds in organic synthesis, particularly in the selective cleavage and protection of functional groups (Marković & Vogel, 2004).
Development of Anticancer Agents
The synthesis and biological evaluation of (E)-N-aryl-2-arylethenesulfonamide analogues, structurally related to this compound, were conducted by Reddy et al. (2013). Their research focused on developing potent anticancer agents targeting microtubule formation, indicating the potential of this compound derivatives in cancer research and therapy (Reddy et al., 2013).
Properties
IUPAC Name |
(E)-N-methyl-N,2-diphenylethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2S/c1-16(15-10-6-3-7-11-15)19(17,18)13-12-14-8-4-2-5-9-14/h2-13H,1H3/b13-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTUBFLLZMHGRBW-OUKQBFOZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.